8-Methylimidazo[1,2-a]pyridine
Overview
Description
8-Methylimidazo[1,2-a]pyridine is a chemical compound with the molecular formula C8H8N2 . It has been recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry .
Synthesis Analysis
The synthesis of 8-Methylimidazo[1,2-a]pyridine involves the condensation of 2-aminopyridines with α-bromoketones . This reaction is facilitated by sodium methoxide, leading to the formation of 2-methylimidazo[1,2-a]pyridine .Molecular Structure Analysis
The molecular structure of 8-Methylimidazo[1,2-a]pyridine is represented by the InChI code: 1S/C8H8N2/c1-7-3-2-5-10-6-4-9-8(7)10/h2-6H,1H3 .Chemical Reactions Analysis
2-Methylimidazo[1,2-a]pyridine can further react with bromine and iodine, providing 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium trihalides . The 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium halides can be obtained from the respective trihalides .Physical And Chemical Properties Analysis
8-Methylimidazo[1,2-a]pyridine has a molecular weight of 132.16 . It is recommended to be stored in a sealed, dry environment at 2-8°C .Scientific Research Applications
Synthesis Techniques
8-Methylimidazo[1,2-a]pyridine and related compounds have been the focus of various synthesis techniques. For instance, aqueous syntheses of methylimidazo[1,2-a]pyridines have been reported, highlighting the ability to produce these compounds without the need for deliberate catalyst addition. This method also applies to imidazo[1,2-a]pyrazine and imidazo[2,1-a]isoquinoline, showing versatility in synthesis applications (Mohan, Rao, & Adimurthy, 2013).
Medicinal Chemistry
The compound has been examined in the field of medicinal chemistry. A study synthesized derivatives of 2-methylimidazo[1,2-a]pyridine, assessing their cytotoxic activity and CDK inhibitor activity, showing potential in the development of new therapeutic agents (Vilchis-Reyes et al., 2010).
Antiinflammatory and Antiulcer Activities
Several studies have been conducted on the antiinflammatory and antiulcer activities of methylimidazo[1,2-a]pyridine derivatives. One such study synthesized 2-methylimidazo[1,2-a]pyridine-3-carboxylic acids and evaluated their antiinflammatory, analgesic, antipyretic, and ulcerogenic activities (Abignente et al., 1982). Another research focused on the conformational characteristics of substituted imidazo[1,2-a]pyridines and their relationship with antiulcer activity, providing insights into their therapeutic potential (Kaminski et al., 1989).
Novel Synthesis Routes
Innovative synthesis routes have been developed for imidazo[1,2-a]pyridine derivatives. For example, 8-hydroxy-6-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine was synthesized from N-(beta-methallyl)imidazole using a tandem hydroformylation-cyclization sequence, representing a new catalytic synthesis of bicyclic imidazole derivatives (Bäuerlein et al., 2009).
Fluorescent Properties
The fluorescent properties of imidazo[1,2-a]pyridine-based compounds have been studied to discover novel fluorescent organic compounds. This research synthesized derivatives of imidazo[1,2-a]pyridine and examined their fluorescent properties, contributing to the development of new fluorescent materials (Tomoda et al., 1999).
Safety And Hazards
properties
IUPAC Name |
8-methylimidazo[1,2-a]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2/c1-7-3-2-5-10-6-4-9-8(7)10/h2-6H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJZAXTJBEBNEDL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CN2C1=NC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60316598 | |
Record name | 8-methylimidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60316598 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
132.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-Methylimidazo[1,2-a]pyridine | |
CAS RN |
874-10-2 | |
Record name | 874-10-2 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=305206 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 8-methylimidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60316598 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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